
Structural Elucidation and Spectroscopic
Characterization of 2,2-Dichloropropanoyl

Chloride

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2,2-Dichloropropanoyl chloride

CAS No.: 26073-26-7

Cat. No.: B1593599

Get Quote

CAS Registry Number: 26073-26-7 Molecular Formula: C

H

Cl

O Molecular Weight: 161.41 g/mol Synonyms:

-Dichloropropionyl chloride; Dalapon acid chloride.

Executive Summary & Chemical Context
This technical guide details the spectroscopic signature of 2,2-Dichloropropanoyl chloride, a

critical intermediate in the synthesis of agrochemicals (specifically Dalapon derivatives) and

pharmaceutical building blocks.

Scientific Note: While simple acid chlorides are ubiquitous, the gem-dichloro motif at the
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-position introduces unique electronic effects. The electron-withdrawing nature of the two
chlorine atoms significantly deshields the adjacent methyl group in NMR and shifts the carbonyl
stretching frequency to higher wavenumbers in IR compared to mono-chlorinated analogues.

Mass Spectrometry (MS): The Isotopic Fingerprint
Mass spectrometry provides the most definitive identification for this compound due to the

distinct isotopic clustering of three chlorine atoms (

Cl and

Cl).

Isotope Pattern Analysis
The molecule contains three chlorine atoms.[1][2] The molecular ion cluster (

) follows a specific intensity ratio governed by the binomial expansion

, where

(

Cl)

and

(

Cl)

.
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Ion m/z
Theoretical
Relative Intensity
(%)

Origin

M 160 100.0 Cl

M+2 162 97.5
Cl

Cl

M+4 164 31.7
Cl

Cl

M+6 166 3.4 Cl

Fragmentation Pathway
The fragmentation is dominated by ngcontent-ng-c176312016="" _nghost-ng-c3009799073=""

class="inline ng-star-inserted">

-cleavage. The acylium ion formation (loss of Cl) is competing with the loss of the COCl group
to form the stable 1,1-dichloroethyl carbocation.

Molecular Ion [M]+
m/z 160/162/164

Acylium Ion [M-Cl]+
m/z 125/127/129- Cl•

1,1-Dichloroethyl Cation
[CH3CCl2]+

m/z 97/99/101

- COCl•
Loss of HCl
[CH2=CCl]+
m/z 61/63

- HCl

Click to download full resolution via product page

Figure 1: Primary fragmentation pathways observed in Electron Impact (EI) Mass

Spectrometry.
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Infrared Spectroscopy (IR)
The IR spectrum is dominated by the carbonyl stretch.[3][4][5] The gem-dichloro substitution

exerts a powerful inductive effect (

), pulling electron density away from the carbonyl carbon, strengthening the C=O bond, and
shifting the absorption to a higher frequency than standard acid chlorides.

Functional Group
Wavenumber (

)
Intensity Assignment Notes

C=O Stretch 1790 – 1815 Strong

Shifted +20-30

vs. propionyl chloride

due to

-halogenation (Fermi

resonance may be

observed).

C-H Stretch 2950 – 2990 Weak Aliphatic C-H (Methyl).

C-Cl Stretch 600 – 800 Medium/Strong

Characteristic

"fingerprint" bands for

C-Cl

.

Diagnostic Value: The absence of a broad band at 2500–3300

confirms the absence of the hydrolysis product (2,2-dichloropropionic acid).

Nuclear Magnetic Resonance (NMR)
Due to the high symmetry of the methyl group and the lack of adjacent protons for coupling, the

H NMR spectrum is deceptively simple.

H NMR Data (CDCl )
Signal: Singlet (
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).

Chemical Shift (

):2.45 – 2.65 ppm.

Integration: 3H.

Reasoning: The methyl group is deshielded by the adjacent gem-dichloro group. Standard

propionyl chloride CH

appears at ~1.2 ppm; the two chlorines shift this significantly downfield.

C NMR Data (Proton Decoupled)
Carbon
Environment

Shift (

ppm)
Splitting Assignment

Carbonyl (C=O) 166.0 – 169.0 Singlet
Acid chloride

carbonyl.

Quaternary (

-C)
84.0 – 88.0 Singlet

Deshielded by two Cl

atoms and C=O.

Methyl (CH

)
34.0 – 36.0 Singlet

Terminal methyl

group.

Experimental Protocol: Sample Preparation
Acid chlorides are highly moisture-sensitive. Hydrolysis yields HCl gas and the corresponding

carboxylic acid, which will skew spectroscopic data.

Anhydrous NMR Sample Preparation
Objective: Obtain a pristine spectrum without acid impurities.

Glassware Prep: Oven-dry NMR tubes and pipettes at 120°C for at least 2 hours.

Solvent Choice: Use CDCl
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stored over 4Å molecular sieves.

Pro-Tip: Neutralize CDCl

by passing it through a small plug of basic alumina if the solvent is old, as acidity in CDCl

can catalyze degradation.

Atmosphere: Perform the transfer in a glovebox or under a positive pressure of

Nitrogen/Argon.

Dry NMR Tube
(120°C, >2h)

Purge with N2/Ar

Add 0.6 mL Anhydrous CDCl3
(Dried over 4Å Sieves)

Add 10-20 mg Analyte
(2,2-Dichloropropanoyl chloride)

Seal Cap immediately
& Parafilm

Click to download full resolution via product page

Figure 2: Workflow for handling moisture-sensitive acid chlorides for spectroscopy.

Impurity Identification (Quality Control)
If the sample is compromised by moisture, the following signals will appear:
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^1H NMR: A new singlet slightly upfield (approx 2.3 ppm) corresponding to 2,2-

dichloropropionic acid (Dalapon).

IR: Appearance of a broad O-H stretch (2500-3300 cm

) and a shift in the carbonyl peak to lower frequency (~1740 cm

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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